trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol

• IUPAC Name: [(3S,4R)-1-benzyl-4-(4-fluorophenyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C19H22FNO/c20-18-8-6-16(7-9-18)19-10-11-21(13-17(19)14-22)12-15-4-2-1-3-5-15/h1-9,17,19,22H,10-14H2/t17-,19-/m0/s1
• InChI Key: AELJBFRPEBTCSA-HKUYNNGSSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)CO)CC3=CC=CC=C3
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1C2=CC=C(C=C2)F)CO)CC3=CC=CC=C3
• Molecular Formula: C19H22FNO
• DSSTOX Substance ID: DTXSID80446987
• Molecular Weight: 299.4 g/mol
• CAS RN: 201855-60-9

Description

"Trans 1-Benzyl-4-(4-fluorophenyl)-3-piperidinemethanol" is a compound of interest in the field of medicinal chemistry due to its structural relationship with piperidine derivatives, which are known for their pharmacological properties. The focus on this specific compound stems from its potential utility in various chemical and pharmacological research contexts.

Synthesis Analysis

The synthesis of related piperidine derivatives involves multi-step processes including reduction, p-fluorobenzoylation, transformation into tosylates, and nucleophilic substitution reactions. A novel synthesis approach for related structures has also been explored, demonstrating the compound's synthetic accessibility and the versatility of methods applicable to its preparation (Branden, Compernolle, & Hoornaert, 1992).

Molecular Structure Analysis

Structural analysis of similar compounds reveals details about their molecular conformation, including the presence of inversion-related molecules and intramolecular hydrogen bonds. The piperidin-4-one ring, for example, adopts a specific conformation that contributes to the compound's stability and reactivity (Rathore, Karthikeyan, Sathiyanarayanan, & Aravindan, 2009).

Chemical Reactions and Properties

Piperidine derivatives engage in various chemical reactions, including nucleophilic substitution and oxidation-reductive amination, reflecting their functional versatility. The nature of substitutions on the phenyl ring, especially the presence of electron-withdrawing groups, significantly affects their chemical properties and interactions with biological targets (Kolhatkar, Ghorai, George, Reith, & Dutta, 2003).

Scientific Research Applications

Insights from Related Research

While direct information on the specified compound is unavailable, exploring the scientific applications of structurally similar compounds or those within the same chemical class can offer valuable insights. Compounds with structural similarities, such as benzyl derivatives, fluorophenyl compounds, and piperidines, have been studied for various applications, including but not limited to:

• Pharmacological Investigations

  Many benzyl and fluorophenyl derivatives are examined for their potential therapeutic effects, including antineoplastic, antimicrobial, and neuroprotective properties. For instance, research on benzoxaboroles and their therapeutic uses showcases the versatility of boron-heterocyclic scaffolds in medicinal chemistry, highlighting their roles in developing anti-bacterial, anti-fungal, and anti-protozoal agents (Nocentini et al., 2018).

• Chemical Synthesis and Material Science

  The synthesis and functionalization of fluorophenyl-containing compounds are critical in material science for creating novel materials with potential applications in optoelectronics and as sensors (Lipunova et al., 2018).

• Biotechnological Applications

  Certain piperidine derivatives have been explored for their roles in biotechnology, including enzymatic studies and the development of biomimetic models to understand biological mechanisms more profoundly (Blain et al., 2002).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

58 ml (203 mmol) of sodium dihydrido-bis-(2-methoxy-ethoxy)aluminate (70% in toluene) were added dropwise under argon at room temperature while stirring to a solution of 17.4 g (58.5 mmol) of (RS)-[1-benzyl-4-(4-fluoro-phenyl)-1,2,3,6-tetrahydro-pyridin-3-yl]-methanol in 580 ml of absolute toluene. Subsequently, the mixture was stirred at 80° C. for 4 hours. 100 ml of water were added dropwise to the reaction mixture at room temperature, with working-up thereafter being carried out by extraction with water and ethyl acetate. The crude product was chromatographed on silica gel with hexane and ethyl acetate as the eluent. There were obtained 3.90 g (44% of theory) of (3RS,4SR)-[1-benzyl-4-(4-fluoro-phenyl)-piperidin-3-yl]-methanol; MS: 300 (M+H)+.